Cas no 1806860-27-4 (5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine
• CAS No: 1806860-27-4
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4805311
• Update Time: 2025-07-02

5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-3-4(6(8)9)2-10-7(5(3)12)11(13)14/h2,6,12H,1H3
• InChI Key： WMAQPPADEQYISD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9

Additional information on 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine

Recent Advances in the Study of 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine (CAS: 1806860-27-4)

5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine (CAS: 1806860-27-4) is a chemically modified pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, physicochemical properties, and applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current chemical and biomedical research.

The synthesis of 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability for further pharmacological evaluation. These advancements in synthesis methodologies are critical for scaling up production and facilitating its use in high-throughput screening assays.

In terms of biological activity, preliminary studies have indicated that 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine exhibits moderate inhibitory effects against certain kinases involved in inflammatory pathways. Research conducted by a team at the University of Cambridge (2024) revealed its potential as a lead compound for developing anti-inflammatory drugs. The difluoromethyl group at the 5-position appears to enhance binding affinity to target proteins, while the nitro and hydroxy groups contribute to its solubility and metabolic stability. These findings underscore the compound's versatility as a scaffold for drug design.

Furthermore, computational modeling studies have explored the interactions of 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine with various biological targets. Molecular docking simulations suggest that the compound can fit into the active sites of several disease-relevant enzymes, including those associated with cancer and neurodegenerative disorders. Such in silico analyses provide valuable insights for structure-activity relationship (SAR) studies and guide the design of derivatives with improved potency and selectivity.

Despite these promising results, challenges remain in the development of 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine-based therapeutics. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research is focusing on optimizing the compound's pharmacokinetic properties and evaluating its efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-nitropyridine (CAS: 1806860-27-4) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities make it a valuable tool for developing novel therapeutic agents. Future studies should prioritize elucidating its mechanism of action, refining synthetic routes, and exploring its potential in combination therapies. As research progresses, this compound may pave the way for innovative treatments targeting a range of diseases.